Cas no 50606-96-7 (4-Heptylbenzoyl chloride)

4-Heptylbenzoyl chloride is a specialized organic compound used primarily as an intermediate in the synthesis of fine chemicals, pharmaceuticals, and liquid crystal materials. Its structure, featuring a heptyl chain attached to a benzoyl chloride group, provides unique reactivity for acylation reactions, enabling the introduction of the 4-heptylbenzoyl moiety into target molecules. The compound is valued for its consistent purity and stability under controlled conditions, ensuring reliable performance in synthetic applications. Its hydrophobic alkyl chain enhances solubility in nonpolar solvents, facilitating reactions in organic media. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture.
4-Heptylbenzoyl chloride structure
4-Heptylbenzoyl chloride structure
Product Name:4-Heptylbenzoyl chloride
CAS No:50606-96-7
MF:C14H19ClO
MW:238.753063440323
MDL:MFCD00000702
CID:89581
PubChem ID:87571155
Update Time:2025-05-22

4-Heptylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-heptylbenzoyl chloride
    • 4-n-Heptylbenzoyl chloride
    • p-Heptylbenzoyl Chloride
    • Benzoyl chloride, 4-heptyl-
    • 4-N-HEPTYLBENZOYLCHLORIDE
    • WHTFLTOKFXTJGV-UHFFFAOYSA-N
    • Benzoyl chloride,4-heptyl-
    • 4-N-HeptYl-Benzoyl Chloride
    • 4-n-heptyl benzoic acid chloride
    • SBB057133
    • 4-(Hept-1-yl)benzo
    • MFCD00000702
    • BS-43807
    • DTXSID2068559
    • NS00032093
    • EINECS 256-648-1
    • AKOS002685612
    • FT-0618578
    • 50606-96-7
    • 4-Heptylbenzoyl chloride, 99%
    • 4-heptylbenzoyl chloride (en)
    • SCHEMBL1021538
    • W-105943
    • F17022
    • H0792
    • DTXCID1040871
    • 4-Heptylbenzoyl chloride
    • MDL： MFCD00000702
    • Inchi： 1S/C14H19ClO/c1-2-3-4-5-6-7-12-8-10-13(11-9-12)14(15)16/h8-11H,2-7H2,1H3
    • InChI Key： WHTFLTOKFXTJGV-UHFFFAOYSA-N
    • SMILES： ClC(C1C=CC(=CC=1)CCCCCCC)=O
    • BRN： 2092107

Computed Properties

  • Exact Mass: 238.11200
  • Monoisotopic Mass: 238.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: liquid
  • Density: 1.002 g/mL at 25 °C(lit.)
  • Boiling Point: 196°C/40mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.5218(lit.)
  • Solubility: Insuluble (4.8E-3 g/L) (25 ºC),
  • PSA: 17.07000
  • LogP: 4.57850
  • Sensitiveness: Moisture Sensitive
  • Solubility: React with water

4-Heptylbenzoyl chloride Security Information

4-Heptylbenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Heptylbenzoyl chloride Pricemore >>

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4-Heptylbenzoyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50606-96-7)4-Heptylbenzoyl chloride
Order Number:A965454
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:17
Price ($):1230.0/382.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:50606-96-7)4-Heptylbenzoyl chloride
A965454
Purity:99%/99%
Quantity:100g/25g
Price ($):1230.0/382.0
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